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Compound of Interest

Compound Name:
(R)-10,14-Dimethylpentadecyl

isobutyrate

Cat. No.: B013451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

(R)-10,14-Dimethylpentadecyl isobutyrate (CAS No. 164260-03-1). Adherence to these

procedures is critical for ensuring laboratory safety and environmental protection. This

substance is identified as a female sex pheromone of the tea tussock moth and should be

handled as a chemical waste product with care.[1][2]

Chemical and Physical Properties Summary
A clear understanding of the chemical's properties is fundamental to its safe handling and

disposal. The following table summarizes key data for (R)-10,14-Dimethylpentadecyl
isobutyrate.
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Property Value

CAS Number 164260-03-1[2][3][4]

Molecular Formula C21H42O2[1][2][4][5]

Molecular Weight 326.56 g/mol [1][2][4]

Appearance Liquid[3]

Predicted Boiling Point 353.4 ± 10.0 °C[2]

Predicted Density 0.859 ± 0.06 g/cm3 [2]

Storage Recommended at 2-8°C[3]

Step-by-Step Disposal Protocol
The disposal of (R)-10,14-Dimethylpentadecyl isobutyrate must comply with local, state, and

federal regulations for hazardous waste.[6] Never dispose of this chemical down the drain or in

regular trash.[6][7]

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab

coat, when handling this chemical.

2. Waste Collection:

Collect waste (R)-10,14-Dimethylpentadecyl isobutyrate in a designated, compatible, and

leak-proof container.[7][8]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "(R)-10,14-Dimethylpentadecyl isobutyrate" and its CAS number (164260-03-1).[7]

Do not mix with incompatible waste streams. Given its nature as a long-chain alkyl ester, it

should be segregated with non-halogenated organic solvents or as directed by your

institution's Environmental Health & Safety (EHS) office.

3. Container Management:
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Keep the waste container securely sealed when not in use.[7]

Store the container in a well-ventilated, designated hazardous waste accumulation area,

away from heat sources and direct sunlight.

4. Disposal of Empty Containers:

Empty containers that held (R)-10,14-Dimethylpentadecyl isobutyrate must be triple-

rinsed with a suitable solvent (e.g., ethanol or acetone).[9]

The first rinseate must be collected and disposed of as hazardous waste along with the

chemical.[7] Subsequent rinseates may also need to be collected depending on local

regulations.

After thorough rinsing and drying, deface the label and dispose of the container as non-

hazardous waste, or as directed by your institution's EHS guidelines.

5. Scheduling Waste Pickup:

Contact your institution's Environmental Health & Safety (EHS) office to schedule a pickup

for the hazardous waste container.[7]

Provide them with all necessary information regarding the waste, as detailed on the

hazardous waste label.

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of

(R)-10,14-Dimethylpentadecyl isobutyrate.
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Preparation & Handling

Waste Collection & Labeling

Storage & Final Disposal

Empty Container Disposal

Start: Have (R)-10,14-Dimethylpentadecyl
isobutyrate for disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat) Is the original container empty?

Collect in a designated,
leak-proof hazardous waste container

Label container with:
- 'Hazardous Waste'

- Chemical Name
- CAS Number

Store container in a designated,
well-ventilated area

Contact Institutional EHS
for waste pickup

End: Waste properly disposed

No

Triple rinse container
with a suitable solvent

Yes

Collect first rinseate as
hazardous waste

Dispose of rinsed container
as non-hazardous waste

Click to download full resolution via product page

Caption: Disposal workflow for (R)-10,14-Dimethylpentadecyl isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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